(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol

• IUPAC Name: (2,5-dimethyl-1,2,4-triazol-3-yl)methanol
• InChI: InChI=1S/C5H9N3O/c1-4-6-5(3-9)8(2)7-4/h9H,3H2,1-2H3
• InChI Key: PQWHSSGHSIOAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)CO)C
• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• CAS RN: 1784913-68-3

Description

(2,5-Dimethyl-1,2,4-triazol-3-yl)methanol, commonly known as DMTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. DMTM is a white crystalline powder that is soluble in water and organic solvents. It has a molecular formula of C5H8N4O and a molecular weight of 140.14 g/mol.

Scientific Research Applications

Catalysis and Synthesis

• Catalytic Applications : The development of new catalysts, such as tris(triazolyl)methanol-Cu(I) complexes, for facilitating efficient Huisgen 1,3-dipolar cycloadditions highlights the role of triazolyl compounds in enhancing reaction efficiencies under mild conditions (Ozcubukcu et al., 2009). These catalysts have shown significant potential in water or under neat conditions, with low catalyst loadings and compatibility with a wide range of functional groups.

• Synthetic Applications : Triazolyl compounds have been utilized in one-pot multistep synthesis processes, demonstrating their utility in constructing complex molecules through Bohlmann-Rahtz heteroannulation reactions (Bagley et al., 2005). This showcases the versatility of triazolyl compounds in organic synthesis, enabling the formation of diverse heterocyclic structures.

Material Science and Environmental Studies

• Spectroscopic Studies : Research on the molecular organization of triazolyl compounds in different solvents has provided valuable insights into their interactions and behavior in various media. These studies are crucial for understanding the solvation and aggregation properties of triazolyl compounds, which can influence their reactivity and application in material science (Matwijczuk et al., 2018).

• Conversion to Hydrocarbons : The role of triazolyl compounds in the conversion of methanol and other O-compounds to hydrocarbons over zeolite catalysts has been explored. This research is significant for the development of sustainable chemical processes and the utilization of renewable resources (Chang et al., 1977).